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This technical guide provides an in-depth overview of the Curie temperature (Tc) for the primary
phases of samarium-cobalt (Sm-Co) rare-earth permanent magnets: SmCos and Sm2Co17.
This document details the critical thermal limit of these high-performance magnetic materials,
presents the experimental methodologies for its determination, and outlines the manufacturing
workflow.

Introduction to Curie Temperature in Sm-Co
Magnets

The Curie temperature is a critical intrinsic property of a ferromagnetic or ferrimagnetic
material. It represents the temperature at which the material undergoes a phase transition from
a magnetically ordered state (ferromagnetic) to a magnetically disordered state (paramagnetic).
Above the Tc, the thermal energy is sufficient to overcome the spontaneous magnetic
alignment of the atomic magnetic moments, leading to a complete loss of permanent
magnetism.[1]

Samarium-cobalt magnets are prized for their high magnetic strength, exceptional temperature
stability, and resistance to demagnetization, making them suitable for demanding applications
in aerospace, medical, and industrial sectors.[2][3] Their high Curie temperatures are a key
factor in their superior performance at elevated temperatures compared to other rare-earth
magnets like Neodymium magnets.[1][4]
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Curie Temperature of Samarium-Cobalt Phases

The two principal phases of samarium-cobalt magnets are SmCos (1:5) and Sm2Co17 (2:17).
The 2:17 series generally exhibits a higher Curie temperature and superior thermal stability,
allowing for higher maximum operating temperatures.[4][5] The precise Tc can vary based on
the specific grade, elemental substitutions (e.g., with iron, copper, zirconium), and the
manufacturing process.[6][7]

The table below summarizes the typical Curie temperatures for these two phases.

. Typical Curie Temperature  Typical Curie Temperature
Magnetic Phase

(°C) (K)
SmCos 720 - 750 °C[2][4] 993 - 1023 K
Sm2Co17 800 - 870 °C[2][4][5] 1073 - 1143 K

Experimental Protocols for Curie Temperature
Determination

The determination of the Curie temperature is performed by observing the magnetic response
of a material as a function of temperature. Several thermoanalytical techniques can be
employed for this purpose.

Vibrating Sample Magnetometry (VSM)

VSM is a highly sensitive method for characterizing magnetic properties. When equipped with a
high-temperature furnace, it is a primary tool for determining Tc.

Methodology:

o Sample Preparation: A small, representative sample of the Sm-Co alloy is prepared. For bulk
magnets, a small piece is cut, while powdered alloys are contained in a sample holder.

e Mounting: The sample is mounted on a sample rod within the VSM, which is designed to
vibrate at a specific frequency.
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e Measurement Setup: The sample is positioned within a uniform magnetic field generated by
an electromagnet and inside a furnace capable of reaching temperatures exceeding the
expected Tc.

o M-T Curve Generation: A small, constant magnetic field is applied to the sample to produce a
detectable magnetic moment.

o Heating and Data Acquisition: The sample is heated at a controlled, constant rate (e.g., 5-10
°C/min). The VSM measures the sample's magnetic moment (M) as a function of
temperature (T).

o Data Analysis: A plot of Magnetization vs. Temperature (M-T) is generated. As the
temperature approaches the Curie point, the magnetization will decrease sharply. The Tc is
typically identified as the temperature at which the magnetization effectively drops to zero,
often determined from the inflection point of the M-T curve.[8][9]

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature. It can be adapted
to determine the Curie temperature by introducing a strong, stationary magnetic field.

Methodology:

o Sample Preparation: A small sample of the ferromagnetic Sm-Co material is placed in a
tared TGA sample pan.

» Magnetic Field Application: A permanent magnet or an electromagnet is positioned near the
TGA furnace, creating a magnetic field gradient that exerts an attractive force on the sample.
[10][11] This force results in an apparent increase in the sample's measured mass.

o Heating Program: The sample is heated through its expected Curie temperature range at a
constant heating rate.

o Data Acquisition: The TGA records the apparent mass of the sample versus temperature.

» Data Analysis: When the sample reaches its Curie temperature, it transitions to a
paramagnetic state and is no longer strongly attracted to the magnet. This causes a sharp,
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apparent loss of mass.[10][11] The Tc is determined from the onset temperature of this
apparent mass loss step.[10]

Differential Scanning Calorimetry (DSC)

DSC measures the difference in heat flow between a sample and a reference as a function of
temperature. The magnetic phase transition at the Tc is a second-order phase transition, which
is accompanied by a change in the material's heat capacity.

Methodology:

Sample Preparation: A small, precisely weighed sample of the Sm-Co material is
encapsulated in a DSC pan. An empty, sealed pan is used as a reference.

 Instrument Setup: The sample and reference pans are placed in the DSC cell.

o Heating Program: The temperature is scanned across the expected Curie point at a constant
rate (e.g., 10-20 °C/min).

» Data Acquisition: The instrument records the differential heat flow required to maintain the
sample and reference at the same temperature.

o Data Analysis: The transition at the Curie temperature appears as a subtle, step-like change
in the DSC heat flow curve.[6] This step corresponds to the change in specific heat capacity
at the phase transition. The Tc is typically determined from the midpoint of this transition.

Visualized Workflows and Relationships
Manufacturing Process for Sintered Sm-Co Magnets

The dominant manufacturing route for high-density Sm-Co magnets is powder metallurgy. This
multi-stage process is critical for achieving the final magnetic properties of the material.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.tainstruments.com/pdf/literature/TA426.pdf
https://www.tainstruments.com/pdf/literature/TA427.pdf
https://www.tainstruments.com/pdf/literature/TA426.pdf
https://pubs.acs.org/doi/pdf/10.1021/ac50159a056
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15470903?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

Raw Material Melting
(Sm, Co, Fe, Cu, Zr)

Y

Strip Casting / Ingots

Y

Crushing & Pulverizing

Y

Fine Powder (Micron-sized)

Pressing in
Magnetic Field

Green Compact

Sintering

(~1200°C)

Solution Treatment

Aging / Tempering
(~800°C)

Machining & Grinding

\

Final Magnet Shape

Magnetization

Final Product

Click to download full resolution via product page

Fig. 1: Powder metallurgy workflow for Sm-Co magnet manufacturing.
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Experimental Workflow for Curie Temperature
Determination

The logical flow for experimentally determining the Curie temperature involves sample
preparation, selection of an appropriate measurement technique, and data analysis to identify

the phase transition.
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Fig. 2: Workflow for the experimental determination of Curie temperature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15470903#curie-temperature-of-different-samarium-
cobalt-phases]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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